Cas no 1207028-95-2 (2-4-(2,6-difluorobenzenesulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-4-(2,6-difluorobenzenesulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide
• CAS No: 1207028-95-2
• MF: C₁₉H₁₆F₂N₂O₃S₂
• MW: 422.468749046326
• CID: 6123740
• PubChem ID: 45504898
• Update Time: 2025-06-08

2-4-(2,6-difluorobenzenesulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(2,6-difluorobenzenesulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide
• 2-[4-[(2,6-difluorophenyl)sulfonylamino]phenyl]-N-(thiophen-2-ylmethyl)acetamide
• AKOS024521794
• F5834-4893
• 2-(4-(2,6-difluorophenylsulfonamido)phenyl)-N-(thiophen-2-ylmethyl)acetamide
• 1207028-95-2
• 2-[4-(2,6-difluorobenzenesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide
• VU0523319-1

• Inchi： 1S/C19H16F2N2O3S2/c20-16-4-1-5-17(21)19(16)28(25,26)23-14-8-6-13(7-9-14)11-18(24)22-12-15-3-2-10-27-15/h1-10,23H,11-12H2,(H,22,24)
• InChI Key： HMVOPJPOFVHJAL-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)CC1=CC=C(NS(C2=C(F)C=CC=C2F)(=O)=O)C=C1

Computed Properties

• Exact Mass: 422.05704105g/mol
• Monoisotopic Mass: 422.05704105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-4-(2,6-difluorobenzenesulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide

Comprehensive Overview of 2-4-(2,6-difluorobenzenesulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide (CAS No. 1207028-95-2)

2-4-(2,6-difluorobenzenesulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide (CAS No. 1207028-95-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonamido and thiophene functional groups, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a difluorobenzenesulfonamido moiety with a thiophen-2-yl acetamide group, offering a versatile scaffold for designing novel therapeutic agents.

The growing interest in 2-4-(2,6-difluorobenzenesulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide aligns with current trends in precision medicine and targeted drug delivery. With the rise of AI-driven drug discovery, this compound has been explored in computational studies to predict its binding affinity and pharmacokinetic properties. Its structural features make it a candidate for modulating specific biological pathways, particularly in inflammatory and metabolic disorders. Recent publications highlight its potential as a small-molecule inhibitor, sparking discussions in forums and scientific communities.

From a synthetic chemistry perspective, the preparation of CAS No. 1207028-95-2 involves multi-step organic reactions, including sulfonylation and amide coupling. The presence of fluorine atoms enhances its metabolic stability, a feature highly valued in modern medicinal chemistry. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing this compound, ensuring its purity and structural integrity. These methods are frequently searched by chemists and researchers aiming to replicate or modify its synthesis.

The compound's relevance extends to biomolecular interactions, where its sulfonamide group may engage in hydrogen bonding with protein targets. This mechanism is of particular interest in enzyme inhibition studies, a hot topic in cancer research and infectious disease therapeutics. Online searches often include queries like "role of sulfonamides in drug design" or "thiophene derivatives in pharmacology," reflecting the broader scientific curiosity surrounding this class of molecules.

In addition to its pharmaceutical potential, 2-4-(2,6-difluorobenzenesulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide has been examined in material science applications. Its aromatic and heterocyclic components contribute to unique electronic properties, making it a subject of interest in organic electronics and sensor development. Researchers investigating conductive polymers or molecular sensors frequently explore derivatives of this compound for their optoelectronic characteristics.

Environmental and sustainability-focused studies have also touched upon the ecological impact of fluorinated compounds like CAS No. 1207028-95-2. With increasing regulatory scrutiny on persistent organic pollutants, the biodegradability and toxicity profile of such molecules are under evaluation. This aligns with the public's growing concern over green chemistry and eco-friendly synthesis, topics that dominate academic and industrial discourse.

In summary, 2-4-(2,6-difluorobenzenesulfonamido)phenyl-N-(thiophen-2-yl)methylacetamide represents a multifaceted compound with applications spanning drug discovery, material science, and environmental chemistry. Its structural complexity and functional diversity continue to inspire innovative research, addressing both scientific challenges and societal needs. As the demand for tailored therapeutics and advanced materials grows, this compound remains a focal point in interdisciplinary studies.